Cas no 61628-76-0 (Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-)

Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)- structure
61628-76-0 structure
Product Name:Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-
CAS No:61628-76-0
MF:C11H13F3
MW:202.216133832932
CID:472180
PubChem ID:12287747
Update Time:2025-04-19

Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-
    • 1-butan-2-yl-4-(trifluoromethyl)benzene
    • SCHEMBL435755
    • DFRCPNBFPJBKBA-UHFFFAOYSA-N
    • 61628-76-0
    • DTXSID50484634
    • Inchi: 1S/C11H13F3/c1-3-8(2)9-4-6-10(7-5-9)11(12,13)14/h4-8H,3H2,1-2H3
    • InChI Key: DFRCPNBFPJBKBA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)CC)(F)F

Computed Properties

  • Exact Mass: 202.09699
  • Monoisotopic Mass: 202.09693490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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